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Compound of Interest

Compound Name: Benzopinacolone

Cat. No.: B033493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for the acid-catalyzed rearrangement of

benzopinacol to benzopinacolone. This classic reaction, a prime example of a pinacol

rearrangement, is a valuable method for the synthesis of ketones with a quaternary alpha-

carbon.

Mechanism of Action
The benzopinacolone rearrangement is an acid-catalyzed reaction that proceeds through a

1,2-diol to carbonyl compound transformation.[1][2][3] The accepted mechanism involves the

protonation of a hydroxyl group in benzopinacol, followed by the elimination of a water

molecule to form a tertiary carbocation.[4][5][6] Subsequently, a phenyl group migrates from the

adjacent carbon to the carbocation center.[3][4][5] This 1,2-phenyl shift is driven by the

formation of a more stable oxonium ion.[3] Deprotonation of the oxonium ion then yields the

final product, benzopinacolone (2,2,2-triphenylacetophenone).[4][6]

Quantitative Data Summary
The following table summarizes quantitative data from various reported procedures for the

benzopinacolone rearrangement, offering a comparative overview of reaction conditions and

outcomes.
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Parameter Procedure 1 Procedure 2 Procedure 3

Starting Material Benzopinacol (1.5 g) Benzopinacol (1 g) Benzopinacol (100 g)

Catalyst
Iodine (a very little

amount)

0.015 M Iodine in

glacial acetic acid (5

mL)

Iodine (1 g)

Solvent
Glacial Acetic Acid (25

mL)
Glacial Acetic Acid

Glacial Acetic Acid

(500 cc)

Reaction Time 10 minutes (reflux) 5 minutes (reflux) 5 minutes (reflux)

Reaction Temperature
Boiling point of glacial

acetic acid

Boiling point of glacial

acetic acid

Boiling point of glacial

acetic acid

Product Yield Not specified 57.8%[7]

95-96% (first run), 98-

99% (subsequent

runs)[8]

Melting Point (°C) Not specified 182°C (β-form)[9][10]
178-179°C, 179-

180°C (purified)[8]

Experimental Protocol: Synthesis of β-
Benzopinacolone
This protocol details the acid-catalyzed rearrangement of benzopinacol to β-benzopinacolone
using iodine in glacial acetic acid.

Materials:

Benzopinacol

Glacial Acetic Acid

Iodine

Round-bottom flask (25 mL or appropriate size)

Reflux condenser
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Heating mantle or water bath

Büchner funnel and filter flask

Filter paper

Beakers

Glass stirring rod

Procedure:

Reaction Setup: In a 25-mL round-bottom flask, combine 1.0 g of benzopinacol with 5 mL of

a 0.015 M solution of iodine in glacial acetic acid.[9][10] Alternatively, for a larger scale, use

100 g of benzopinacol and a solution of 1 g of iodine in 500 cc of glacial acetic acid in a 1-L

round-bottom flask.[8]

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle boil using a

heating mantle.[8][9][10] Continue to reflux for 5-10 minutes.[4][8][9] During this time, the

solid benzopinacol should dissolve completely, resulting in a clear red solution.[8] Crystals of

the product may begin to form during the heating period.[9][10]

Crystallization: After the reflux period, remove the heat source and allow the solution to cool

slowly to room temperature.[9][10] As the solution cools, benzopinacolone will crystallize.[8]

[9]

Isolation of Product: Collect the crystalline product by vacuum filtration using a Büchner

funnel.[8][9][10]

Washing: Wash the collected crystals with two to three small portions of cold glacial acetic

acid to remove any residual iodine and other impurities.[8][9][10]

Drying: Allow the crystals to air-dry completely on a watch glass or in a desiccator.[9][10]

Characterization: Weigh the dried product to determine the yield. The expected product is β-

benzopinacolone, which has a reported melting point of 178-182°C.[8][9][10]
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Visualizations
Reaction Mechanism Workflow
The following diagram illustrates the step-by-step mechanism of the acid-catalyzed

benzopinacolone rearrangement.

Step 1: Protonation Step 2: Formation of Carbocation Step 3: 1,2-Phenyl Shift Step 4: Deprotonation

Benzopinacol Protonated Diol
+ H+

Tertiary Carbocation- H2O Resonance-Stabilized
Oxonium Ion

Phenyl Migration Benzopinacolone- H+

Click to download full resolution via product page

Caption: Acid-catalyzed rearrangement of benzopinacol to benzopinacolone.

Experimental Workflow
This diagram outlines the key steps in the experimental procedure for the synthesis of

benzopinacolone.
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(Crystallization)
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5. Wash with Cold
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6. Air Dry the Product
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(Yield, Melting Point)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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